6-(2-fluorobenzyl)-5,7-dimethyl-2,6-dihydro-1H-pyrrolo[3,4-d]pyridazin-1-one

• IUPAC Name: 6-[(2-fluorophenyl)methyl]-5,7-dimethyl-2H-pyrrolo[3,4-d]pyridazin-1-one
• InChI: InChI=1S/C15H14FN3O/c1-9-12-7-17-18-15(20)14(12)10(2)19(9)8-11-5-3-4-6-13(11)16/h3-7H,8H2,1-2H3,(H,18,20)
• InChI Key: UAERDZDGUAZOLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=NNC(=O)C2=C(N1CC3=CC=CC=C3F)C
• Molecular Formula: C15H14FN3O
• Molecular Weight: 271.29 g/mol

Description

6-(2-Fluorobenzyl)-5,7-dimethyl-2,6-dihydro-1H-pyrrolo[3,4-d]pyridazin-1-one is a complex organic compound characterized by its unique structure, which includes a fluorobenzyl group attached to a pyrrolopyridazinone core

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-(2-fluorobenzyl)-5,7-dimethyl-2,6-dihydro-1H-pyrrolo[3,4-d]pyridazin-1-one typically involves multiple steps, starting with the construction of the pyrrolopyridazinone core. One common approach is the cyclization of appropriate precursors under acidic or basic conditions. The fluorobenzyl group is then introduced through a cross-coupling reaction, such as the Suzuki-Miyaura coupling, which involves the reaction of a boronic acid derivative of 2-fluorobenzyl with a halogenated pyrrolopyridazinone precursor.

Industrial Production Methods: In an industrial setting, the synthesis of this compound may be scaled up using continuous flow chemistry to enhance efficiency and control over reaction conditions. This method allows for precise temperature and pressure control, leading to higher yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

• Reduction: Reduction reactions can be carried out using hydrogen gas (H₂) in the presence of a palladium catalyst or sodium borohydride (NaBH₄).

• Substitution: Nucleophilic substitution reactions can be performed using alkyl halides or other suitable nucleophiles.

Major Products Formed:

• Oxidation: The oxidation of this compound can lead to the formation of carboxylic acids or ketones.

• Reduction: Reduction reactions typically result in the formation of amines or alcohols.

• Substitution: Substitution reactions can yield various derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: This compound is used as a building block in the synthesis of more complex molecules, particularly in the development of new pharmaceuticals and agrochemicals.

Biology: It has been studied for its potential biological activity, including its effects on enzyme inhibition and receptor binding.

Medicine: Research has explored its use as a lead compound in drug discovery, particularly for the treatment of diseases such as cancer and inflammation.

Industry: The compound's unique properties make it valuable in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 6-(2-fluorobenzyl)-5,7-dimethyl-2,6-dihydro-1H-pyrrolo[3,4-d]pyridazin-1-one exerts its effects involves interactions with specific molecular targets. These interactions can modulate various biochemical pathways, leading to therapeutic effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

• 6-(3-fluorobenzyl)-5,7-dimethyl-2,6-dihydro-1H-pyrrolo[3,4-d]pyridazin-1-one: This compound differs by the position of the fluorine atom on the benzyl group.

• 6-(2-fluorobenzyl)-5,7-dimethyl-2,6-dihydro-1H-pyrazolo[3,4-d]pyridazin-1-one: This compound has a different heterocyclic core.

Uniqueness: 6-(2-fluorobenzyl)-5,7-dimethyl-2,6-dihydro-1H-pyrrolo[3,4-d]pyridazin-1-one is unique due to its specific structural features, which influence its reactivity and biological activity. Its fluorobenzyl group provides distinct chemical properties compared to similar compounds, making it a valuable candidate for further research and development.